2-Fluoro-4-methylanisole
Overview
Description
2-Fluoro-4-methylanisole (2-FMA) is a fluorinated aromatic compound that is gaining increasing attention due to its unique properties. It is a synthetic compound with a wide range of applications in the pharmaceutical and chemical industries. 2-FMA has been used as a reagent in organic synthesis and as a catalyst in various reactions, as well as in the synthesis of drugs and other compounds. It has also been used in the production of polymers and in the development of new materials. Furthermore, 2-FMA has been studied for its potential as a therapeutic agent, as well as its potential to be used as an insecticide and a fungicide.
Scientific Research Applications
Synthesis of Heat and Pressure-Sensitive Dyes
4-Bromo-3-methylanisole, a derivative of 3-methylanisole, is primarily used in synthesizing black fluorane dye, an important component in the manufacture of thermal papers. A study by Xie, Wang, Deng, and Luo (2020) explored a continuous homogeneous bromination technology in a modular microreaction system to prepare 4-bromo-3-methylanisole with high selectivity and minimal byproducts, enhancing the industrial standard in dye production for thermal papers (Xie, Wang, Deng, & Luo, 2020).
Electrochemical Microreactor Applications
Attour, Rode, Ziogas, Matlosz, and Lapicque (2008) investigated an electrochemical microreactor for the anodic synthesis of 4-methylanisole to 4-methoxy-benzaldehyde-dimethylacetal. Their study focused on optimizing selectivity and conversion in a thin-gap flow reactor, contributing to the field of organic electrosynthesis (Attour et al., 2008).
Nitration Mechanism Studies
Research by Bloomfield, Manglik, Moodie, Schofield, and Tobin (1983) on the kinetics of nitration of substituted anisoles, including 4-fluoroanisole, provides insights into the mechanisms of electrophilic aromatic substitution. This study is significant for understanding the chemical behavior of fluoroanisole derivatives in various reactions (Bloomfield et al., 1983).
Biochemical Photoprobes
Pleixats, Figueredo, Marquet, Moreno-Mañas, and Cantos (1989) explored the photosubstitutions of 2-fluoro-4-nitroanisole with various amines, suggesting the potential of 2-fluoro-4-nitrophenyl ethers as biochemical photoprobes. This research is crucial for developing new tools in biochemical and medical research (Pleixats et al., 1989).
Catalytic Upgrading in Bio-Oil Production
Saidi, Yousefi, Minbashi, and Arab Ameri (2021) conducted a study on the catalytic upgrading of 4-methylanisole, a compound similar to 2-Fluoro-4-methylanisole, in lignin-derived pyrolysis bio-oil. This study used Pt/γ-Al2O3 catalyst and examined the detailed reaction network and product selectivity, offering insights into renewable fuel production from bio-oil sources (Saidi, Yousefi, Minbashi, & Arab Ameri, 2021).
Nuclear Magnetic Resonance (NMR) Spectroscopy
Bundy, Lenz, Bailey, Gavaghan, Svendsen, Spurgeon, Hankard, Osborn, Weeks, Trauger, Speir, Sanders, Lindon, Nicholson, and Tang (2002) used high-resolution 1H NMR spectroscopy to investigate the toxicity of 2-fluoro-4-methylaniline, a structurally similar compound to this compound, on earthworms. Their research highlights the application of metabonomics and NMR spectroscopy in assessing xenobiotic toxicity (Bundy et al., 2002).
Metallation Studies
Katsoulos, Takagishi, and Schlosser (1991) researched the metalation of fluoroanisoles, including 2-Fluoroanisole, which is closely related to this compound. Their findings contribute to the understanding of regioselectivity in chemical reactions involving fluoroanisoles, which is relevant for chemical synthesis and pharmaceutical research (Katsoulos, Takagishi, & Schlosser, 1991).
Safety and Hazards
The safety information available indicates that 2-Fluoro-4-methylanisole may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-fluoro-1-methoxy-4-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOVXANGOLMXKES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30192942 |
Source
|
| Record name | 2-Fluoro-4-methylanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30192942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
399-55-3 |
Source
|
| Record name | 2-Fluoro-4-methylanisole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000399553 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Fluoro-4-methylanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30192942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 399-55-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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